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Introduction

Rilpivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of
HIV-1 infections.[1][2] Accurate quantification of Rilpivirine in biological matrices is crucial for
pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies in clinical
trials.[3] This document provides a detailed standard operating procedure (SOP) for the
guantification of Rilpivirine in human plasma using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS), a highly sensitive and selective method.[4] The described method is
validated according to the U.S. Food and Drug Administration (FDA) and International Council
for Harmonisation (ICH) guidelines for bioanalytical method validation.[5][6][7]

Experimental Protocols

1. Materials and Reagents

 Rilpivirine reference standard

 Rilpivirine-d6 (internal standard, 1S)[3][8]

o HPLC-grade methanol, acetonitrile, methyl-tert-butyl ether, and diethyl ether[1][3]

e Formic acid and ammonium acetate[1]
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Human plasma (blank)
Deionized water
. Instrumentation
High-Performance Liquid Chromatography (HPLC) system
Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source[3]
Analytical column: Gemini C18 (150 x 4.6 mm, 5 pum) or equivalent[3]
. Preparation of Solutions

Stock Solutions (1 mg/mL): Separately weigh and dissolve Rilpivirine and Rilpivirine-d6 in
methanol to prepare individual stock solutions.[4]

Working Standard Solutions: Prepare serial dilutions of the Rilpivirine stock solution with a
50:50 methanol/water mixture to create calibration standards and quality control (QC)
samples.[8]

Internal Standard (IS) Working Solution (50 ng/mL): Dilute the Rilpivirine-d6 stock solution
with a 50:50 methanol/water mixture.[8]

. Sample Preparation (Liquid-Liquid Extraction)

Pipette 50 pL of human plasma (calibration standard, QC, or unknown sample) into a
microcentrifuge tube.[3][8]

Add a fixed amount of the Rilpivirine-d6 internal standard working solution.[4]

Add a mixture of methyl-tert-butyl ether and diethyl ether.[3][4]

Vortex for 10 minutes to ensure thorough mixing.[8]

Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.[8][4]

Transfer the upper organic layer to a clean tube.[8]
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o Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[8]
e Reconstitute the residue in 200 pL of the mobile phase.[8]

e Inject 10 pL of the reconstituted sample into the LC-MS/MS system.[8]

5. LC-MS/MS Conditions

o Mobile Phase: A mixture of acetonitrile, methanol, and 0.1% acetic acid in 5 mM ammonium
acetate.[1]

e Flow Rate: 0.6 mL/min.[1]
e Column: Gemini C18 (150 x 4.6 mm, 5 pum).[3]
« lonization Mode: Positive electrospray ionization (ESI).[3]
» Monitored Transitions:
o Rilpivirine: m/z 367.1 — 128.0[3]
o Rilpivirine-d6 (IS): m/z 373.2 - 134.2[3]

Data Presentation

Table 1: LC-MS/MS Method Parameters
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Parameter Value Reference

) Gemini C18 (150 x 4.6 mm, 5
Analytical Column [3]

Hm)

Acetonitrile, methanol, 0.1%

Mobile Phase acetic acid in 5 mM ammonium  [1]
acetate
Flow Rate 0.6 mL/min [1]
Injection Volume 10 pL [8]
Run Time 2.2 min [3]
lonization Mode Positive ESI [3]
Rilpivirine Transition m/z 367.1 - 128.0 [3]
Rilpivirine-d6 IS Transition m/z 373.2 - 134.2 [3]

Table 2: Method Validation Summary
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Validation Acceptance
o Result Reference
Parameter Criteria
Linearity Range Correlation coefficient
0.5-200 [3][8]
(ng/mL) (r3 > 0.99
Lower Limit of ) ) )
o Signal-to-noise ratio =
Quantification (LLOQ) 0.5 [8]
(ng/mL)
] Within +15% (+20% at o
Accuracy (% Bias) Within £15% [8]
LLOQ)
o < 15% (< 20% at
Precision (%RSD) < 15% [8]
LLOQ)
Mean Extraction Consistent and Rilpivirine: 94.9%, 1]
Recovery reproducible Rilpivirine-d6: 99.9%
) IS-normalized matrix
Matrix Effect 0.98 to 1.02 [31[8]
factors close to 1
Table 3: Stability of Rilpivirine in Human Plasma
. . Acceptance
Stability Condition o Result Reference
Criteria
Bench-top (18 hours o o
] Within £15% of initial
at ambient ) Stable [1]
concentration
temperature)
Freeze-thaw (3 cycles  Within £15% of initial
) Stable [1]
at -20°C and -70°C) concentration
Long-term (15 days at ~ Within £15% of initial
) Stable [1]
-20°C and -70°C) concentration
Mandatory Visualization
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Sample Preparation
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Caption: Workflow for Rilpivirine quantification in human plasma.
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Bioanalytical Method Validation
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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